Cas no 19457-14-8 (Carbamodithioic acid,(1-methyl-2-phenylethyl)-, 2-propenyl ester (9CI))

• Product Name: Carbamodithioic acid,(1-methyl-2-phenylethyl)-, 2-propenyl ester (9CI)
• CAS No: 19457-14-8
• MF: C₁₃H₁₇NS₂
• MW: 251.410780668259
• CID: 221236
• PubChem ID: 3032710
• Update Time: 2025-04-19

Carbamodithioic acid,(1-methyl-2-phenylethyl)-, 2-propenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid,(1-methyl-2-phenylethyl)-, 2-propenyl ester (9CI)
• prop-2-enyl N-(1-phenylpropan-2-yl)carbamodithioate
• (alpha-Methylphenethyl)dithiocarbamic acid allyl ester
• Prop-2-en-1-yl hydrogen (1-phenylpropan-2-yl)carbonodithioimidate
• 19457-14-8
• CARBAMIC ACID, (alpha-METHYLPHENETHYL)DITHIO-, ALLYL ESTER
• DTXSID60941203

• Inchi： 1S/C13H17NS2/c1-3-9-16-13(15)14-11(2)10-12-7-5-4-6-8-12/h3-8,11H,1,9-10H2,2H3,(H,14,15)
• InChI Key： VNNOYOLNBYOFKM-UHFFFAOYSA-N
• SMILES： S(CC=C)C(NC(C)CC1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 251.08041
• Monoisotopic Mass: 251.08024189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 12.03